Cas no 956741-85-8 (4-[(benzenesulfinyl)methyl]-6-chloro-2-phenylpyrimidine)

• Product Name: 4-[(benzenesulfinyl)methyl]-6-chloro-2-phenylpyrimidine
• CAS No: 956741-85-8
• MF: C₁₇H₁₃ClN₂OS
• MW: 328.815921545029
• CID: 5234551
• Update Time: 2026-03-08

4-[(benzenesulfinyl)methyl]-6-chloro-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[(benzenesulfinyl)methyl]-6-chloro-2-phenylpyrimidine

• Inchi： 1S/C17H13ClN2OS/c18-16-11-14(12-22(21)15-9-5-2-6-10-15)19-17(20-16)13-7-3-1-4-8-13/h1-11H,12H2
• InChI Key： YXOAJQDUIOYQCQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC(CS(C2=CC=CC=C2)=O)=CC(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides

Additional information on 4-[(benzenesulfinyl)methyl]-6-chloro-2-phenylpyrimidine

Introduction to 4-[(benzenesulfinyl)methyl]-6-chloro-2-phenylpyrimidine (CAS No. 956741-85-8)

4-[(benzenesulfinyl)methyl]-6-chloro-2-phenylpyrimidine, a compound with the CAS number 956741-85-8, is a unique and versatile molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The structure of 4-[(benzenesulfinyl)methyl]-6-chloro-2-phenylpyrimidine includes a pyrimidine core, a benzene sulfinyl group, and a phenyl substituent, which collectively contribute to its unique chemical and biological properties.

The pyrimidine scaffold is a fundamental component in many natural and synthetic compounds, including nucleic acids, vitamins, and various drugs. The presence of the benzenesulfinyl group and the chloro substituent in 4-[(benzenesulfinyl)methyl]-6-chloro-2-phenylpyrimidine imparts specific functionalities that enhance its reactivity and bioavailability. These features make it an attractive candidate for drug discovery and development, particularly in areas such as cancer therapy, anti-inflammatory treatments, and antiviral agents.

Recent studies have highlighted the potential of 4-[(benzenesulfinyl)methyl]-6-chloro-2-phenylpyrimidine in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action appears to involve the inhibition of key enzymes involved in cell cycle progression and DNA replication, making it a promising lead compound for further optimization.

In addition to its antiproliferative properties, 4-[(benzenesulfinyl)methyl]-6-chloro-2-phenylpyrimidine has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-[(benzenesulfinyl)methyl]-6-chloro-2-phenylpyrimidine has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. Its oral bioavailability is high, and it exhibits good stability in both acidic and basic environments. These characteristics make it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

The safety profile of 4-[(benzenesulfinyl)methyl]-6-chloro-2-phenylpyrimidine is another important aspect that has been evaluated. Preclinical toxicity studies have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-[(benzenesulfinyl)methyl]-6-chloro-2-phenylpyrimidine (CAS No. 956741-85-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its full potential, paving the way for new treatments in various medical fields.